Cas no 1445804-22-7 (2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid)

• Product Name: 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid
• CAS No: 1445804-22-7
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5251263
• Update Time: 2025-05-27

2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid
• 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethoxy)benzoic acid
• 2-[2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]benzoic acid
• Z2785822162
• Benzoic acid, 2-[2-[[(1,1-dimethylethoxy)carbonyl]methylamino]ethoxy]-
• 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16(4)9-10-20-12-8-6-5-7-11(12)13(17)18/h5-8H,9-10H2,1-4H3,(H,17,18)
• InChI Key： NXZPBXALCWTDLQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCOC1C=CC=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 364
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1

Additional information on 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid

Comprehensive Overview of 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid (CAS No. 1445804-22-7)

2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid (CAS No. 1445804-22-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and benzoic acid moiety, plays a pivotal role in peptide synthesis and drug development. Its unique structure enables it to act as an intermediate in the production of bioactive molecules, making it a subject of interest for researchers exploring targeted drug delivery and enzyme inhibition.

The growing demand for custom synthesis intermediates and high-purity reagents has positioned 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid as a critical component in modern medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its importance, as researchers seek to optimize molecular structures for enhanced efficacy and reduced side effects. This compound's versatility aligns with the increasing focus on personalized medicine and small-molecule therapeutics.

From a synthetic perspective, 1445804-22-7 exhibits excellent stability under standard laboratory conditions, making it suitable for multi-step organic transformations. Its Boc-protected amine functionality allows for selective deprotection, enabling precise modifications in complex molecular architectures. This feature is particularly valuable in the development of prodrugs and bioconjugates, addressing current challenges in drug solubility and bioavailability.

Quality control and analytical characterization of 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements demanded by pharmaceutical applications. The compound's well-defined spectral properties facilitate its identification and quantification in complex matrices, supporting its use in quality-by-design (QbD) approaches to drug development.

Environmental and safety considerations for 1445804-22-7 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper storage conditions (typically 2-8°C in a dry environment) are recommended to maintain its stability. The compound's compatibility with green chemistry principles is being explored, particularly in solvent selection and waste minimization strategies for large-scale production.

In the context of intellectual property and regulatory compliance, 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid serves as a building block for numerous patented pharmaceutical compounds. Its use in generic drug development and new chemical entity (NCE) synthesis requires careful attention to regional chemical registration requirements. The compound's structural features make it valuable for creating novel derivatives with potential applications in orphan drug development and rare disease treatments.

Future research directions for 1445804-22-7 may explore its potential in biodegradable materials and smart drug delivery systems. The compound's modular structure allows for strategic modifications to enhance its performance in specific applications, such as pH-responsive drug release or targeted tissue accumulation. These developments align with the pharmaceutical industry's shift toward precision medicine and theranostic applications.

For researchers sourcing 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid, considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound's growing importance in combinatorial chemistry and high-throughput screening necessitates strict quality standards. Current market trends indicate increasing demand for custom quantities and specialized packaging to support diverse research applications.

The analytical profile of 1445804-22-7 reveals distinct advantages for structural characterization studies. Its well-resolved proton NMR signals and characteristic mass spectral fragmentation pattern facilitate method development for related compounds. These properties are particularly valuable for laboratories implementing quality control workflows and stability-indicating methods in pharmaceutical analysis.

In conclusion, 2-[2-(Tert-butoxycarbonyl-methyl-amino)-ethoxy]-benzoic acid represents a versatile and valuable compound in contemporary chemical research. Its applications span from traditional organic synthesis to cutting-edge drug discovery platforms, reflecting the compound's adaptability to evolving scientific needs. As research continues to explore its potential, this intermediate will likely maintain its significance in the development of next-generation therapeutic agents and specialized materials.